3-(4-(5-(2,3-Dichlorophenyl)furan-2-carbonothioyl)piperazin-1-yl)propanenitrile
Overview
Description
Molecular Structure Analysis
The molecular structure of this compound includes a furan ring, a dichlorophenyl group, a piperazine ring, and a propanenitrile group. The exact 3D structure may be determined using techniques such as X-ray crystallography .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include its molecular formula (C18H17Cl2N3OS), molecular weight (394.31), and its CAS number (332862-27-8). More detailed properties such as melting point, boiling point, and density can be found on chemical databases .Scientific Research Applications
Pharmaceuticals: Urease Inhibition
This compound exhibits potential as a urease inhibitor, which is significant in the treatment of diseases caused by urease-producing bacteria. Urease inhibitors are crucial in combating gastric and urinary tract infections, as well as in the management of kidney stones. The presence of a 2,3-dichlorophenyl group may enhance the activity of urease inhibitors, making this compound a promising candidate for further pharmaceutical research .
Biorefinery: Furan Platform Chemicals
In the context of biorefineries, furan derivatives serve as key intermediates for producing bio-based chemicals. This compound, with its furan moiety, could be a valuable addition to the furan platform chemicals (FPCs) that are derived from biomass. FPCs are pivotal in transitioning from petroleum-based to biomass-based chemical production, which is a step towards sustainable and green chemistry .
Chemical Synthesis: Chiral Furan Derivatives
Chiral furan derivatives are important in synthetic chemistry for creating enantiomerically pure substances. This compound could be used as a starting material or intermediate in the synthesis of chiral furans, which have applications in pharmaceuticals and agrochemicals .
Toxicology: Hemolysis Studies
The non-hemolytic and non-toxic nature of related compounds suggests that this compound could be safe for use in biological systems. Hemolysis studies could be conducted to assess its safety profile for further medical applications .
Future Directions
properties
IUPAC Name |
3-[4-[5-(2,3-dichlorophenyl)furan-2-carbothioyl]piperazin-1-yl]propanenitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17Cl2N3OS/c19-14-4-1-3-13(17(14)20)15-5-6-16(24-15)18(25)23-11-9-22(10-12-23)8-2-7-21/h1,3-6H,2,8-12H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XJGASJNOFNLCDL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CCC#N)C(=S)C2=CC=C(O2)C3=C(C(=CC=C3)Cl)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17Cl2N3OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(4-(5-(2,3-Dichlorophenyl)furan-2-carbonothioyl)piperazin-1-yl)propanenitrile | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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